![molecular formula C12H16ClN3O2 B1460173 2-Chloro-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester CAS No. 1421311-91-2](/img/structure/B1460173.png)
2-Chloro-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester
Overview
Description
The compound is also known as tert-butyl 2-(2-(2-chloroethoxy)ethoxy)-7,8-dihydropyrido[3,2-d]pyrimidine-5(6H)-carboxylate . It has a molecular weight of 357.84 and is a light yellow liquid . The compound is stored at temperatures between 0-5°C .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, the design of some novel disubstituted 7,8-dihydro-6H-5,8-ethanopyrido[3,2-d]pyrimidine derivatives was developed from quinuclidinone, which afforded versatile platforms bearing one lactam function in position C-2 that were then used to create C–N or C–C bonds for SNAr or palladium-catalyzed cross-coupling reactions by in situ C–O activation .Molecular Structure Analysis
The InChI code for the compound is 1S/C16H24ClN3O4/c1-16(2,3)24-15(21)20-7-4-5-12-13(20)11-18-14(19-12)23-10-9-22-8-6-17/h11H,4-10H2,1-3H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 357.84 . It is a light yellow liquid and is stored at temperatures between 0-5°C .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research on compounds structurally related to "2-Chloro-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylic acid tert-butyl ester" often focuses on their synthesis and potential as intermediates for developing biologically active molecules. For instance, Zinchenko et al. (2018) explored the synthesis of novel derivatives of pyrido[2,3-d]pyrimidine by reacting 4,6-dichloropyrimidine-5-carbaldehyde with glycine esters, showcasing the versatility of these compounds in generating potentially active pharmaceutical ingredients (Zinchenko et al., 2018). Similarly, research by Volochnyuk et al. (2010) demonstrates the creation of a library of fused pyridine-4-carboxylic acids, highlighting the broad utility of these frameworks in combinatorial chemistry and drug discovery (Volochnyuk et al., 2010).
Crystal Structure Analysis and Conformational Studies
Studies often include the determination of crystal structures to understand the conformational and packing features of these compounds, which are crucial for designing compounds with desired physical and chemical properties. An example is the work by Gandhi et al. (2016), which involved quantum chemical calculations and crystal structure analysis of a pyrimidine derivative, providing insight into the molecular conformation and interactions that dictate its behavior and potential applications (Gandhi et al., 2016).
Antimicrobial and Anticancer Research
The synthesis and evaluation of the biological activities of pyrimidine derivatives are significant areas of research. For example, studies by El-Maghraby et al. (2002) on fluorinated thiazolo[3,2-a]pyridines and thiazolo[2′,3′:1,6]pyrido[2,3-d]pyrimidines report on their antimicrobial activities, highlighting the potential of these compounds in developing new antimicrobial agents (El-Maghraby et al., 2002).
Novel Synthesis Methods
Research also focuses on developing new methods for synthesizing these complex heterocyclic compounds. Movassaghi and Hill (2007) described a protocol for the single-step synthesis of pyrimidine derivatives from amides and nitriles, showcasing a methodology that could be applied to synthesize compounds similar to "this compound" (Movassaghi & Hill, 2007).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds in the pyrido[2,3-d]pyrimidines class have been found to exhibit a wide range of biological activity, including antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities .
Mode of Action
It’s known that when heated under reflux with meona in buoh, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives . This suggests that the compound may interact with its targets through a similar mechanism.
Biochemical Pathways
Compounds of the pyrido[2,3-d]pyrimidines class have been found to affect a wide range of biological pathways due to their diverse biological activity .
Result of Action
Compounds of the pyrido[2,3-d]pyrimidines class have been found to exhibit a wide range of biological activity, suggesting that this compound may have similar effects .
properties
IUPAC Name |
tert-butyl 2-chloro-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-6-4-5-8-9(16)7-14-10(13)15-8/h7H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIVWSHYBKCXEMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2=NC(=NC=C21)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001119254 | |
Record name | Pyrido[3,2-d]pyrimidine-5(6H)-carboxylic acid, 2-chloro-7,8-dihydro-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001119254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1421311-91-2 | |
Record name | Pyrido[3,2-d]pyrimidine-5(6H)-carboxylic acid, 2-chloro-7,8-dihydro-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1421311-91-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrido[3,2-d]pyrimidine-5(6H)-carboxylic acid, 2-chloro-7,8-dihydro-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001119254 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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